Cas no 959062-59-0 (Propan-2-yl Cyclobutanecarboxylate)

• Product Name: Propan-2-yl Cyclobutanecarboxylate
• CAS No: 959062-59-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2170810
• PubChem ID: 568099
• Update Time: 2025-11-02

Propan-2-yl Cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl cyclobutanecarboxylate
• Propan-2-yl Cyclobutanecarboxylate

• Inchi： 1S/C8H14O2/c1-6(2)10-8(9)7-4-3-5-7/h6-7H,3-5H2,1-2H3
• InChI Key： DSGZFARTPKZBBI-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)C)=O)CCC1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Propan-2-yl Cyclobutanecarboxylate

Propan-2-yl Cyclobutanecarboxylate (CAS 959062-59-0): Properties, Applications, and Market Insights

Propan-2-yl Cyclobutanecarboxylate (CAS 959062-59-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This ester derivative, formed from cyclobutanecarboxylic acid and isopropanol, presents an interesting case study for researchers and industry professionals alike. With the growing interest in cyclic compounds and ester derivatives in various scientific fields, understanding this compound's characteristics becomes increasingly important.

The molecular structure of Propan-2-yl Cyclobutanecarboxylate features a four-membered cyclobutane ring, which contributes to its distinctive chemical behavior. This compact ring structure creates significant ring strain, making the compound particularly interesting for studies in organic synthesis and molecular design. The isopropyl ester moiety adds to the compound's volatility and solubility profile, making it suitable for various industrial applications.

Recent trends in green chemistry have brought renewed focus to compounds like Propan-2-yl Cyclobutanecarboxylate. Researchers are particularly interested in its potential as a bio-based solvent or intermediate in sustainable chemical processes. The compound's relatively simple structure and the possibility of deriving it from renewable resources make it an attractive subject for environmentally friendly chemistry initiatives.

In the pharmaceutical sector, cyclobutane-containing compounds have shown promise in drug development due to their ability to modulate molecular properties. While Propan-2-yl Cyclobutanecarboxylate itself isn't a drug, its structural features make it valuable for medicinal chemistry research. The compound serves as a building block for more complex molecules that might exhibit biological activity or improved pharmacokinetic properties.

The fragrance and flavor industry has shown interest in ester compounds like Propan-2-yl Cyclobutanecarboxylate due to their potential aromatic properties. While research is ongoing, preliminary studies suggest that such cyclic esters might contribute unique olfactory characteristics to perfume formulations or food flavorings. This application area aligns well with current consumer demand for novel and sophisticated sensory experiences.

From a material science perspective, the compound's structural rigidity offers possibilities in polymer chemistry. The cyclobutane ring could potentially serve as a monomer unit for creating polymers with specific mechanical or thermal properties. This application is particularly relevant given the growing need for specialty materials in advanced manufacturing sectors.

The synthesis of Propan-2-yl Cyclobutanecarboxylate typically involves esterification reactions between cyclobutanecarboxylic acid and isopropanol. Modern synthetic approaches emphasize catalytic methods that improve yield and reduce waste, reflecting the broader shift toward sustainable chemical production. These methods often employ heterogeneous catalysts or enzymatic processes to achieve better atom economy.

Analytical characterization of Propan-2-yl Cyclobutanecarboxylate typically involves techniques like gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods help verify the compound's purity and structure, which is crucial for research and industrial applications. The development of advanced analytical protocols for such compounds remains an active area of investigation.

Market trends indicate growing demand for specialty esters like Propan-2-yl Cyclobutanecarboxylate, particularly in regions with strong chemical innovation sectors. The compound's niche applications in research chemicals, material science, and fragrance development contribute to its commercial value. Suppliers are increasingly focusing on providing high-purity grades to meet the exacting standards of these applications.

Safety considerations for handling Propan-2-yl Cyclobutanecarboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical handling practices should always be observed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas, reflecting the broader emphasis on laboratory safety in chemical research.

Future research directions for Propan-2-yl Cyclobutanecarboxylate may explore its potential in catalysis, energy storage, or as a precursor for more complex cyclic compounds. The growing interest in small-ring chemistry and strained molecules suggests that this compound will continue to be relevant in academic and industrial research settings.

For researchers and industry professionals seeking information about CAS 959062-59-0, it's important to consult reliable chemical databases and scientific literature. The compound's unique properties and applications make it a subject worth watching in the evolving landscape of specialty chemicals and applied organic chemistry.